BTK-IN-3
Overview
Description
BTK-IN-3 is a potent inhibitor of Bruton’s tyrosine kinase (BTK).
Scientific Research Applications
Signal Transduction and Redistribution Bruton's tyrosine kinase (Btk) is a significant protein tyrosine kinase involved in signal transduction pathways. Research shows that wild-type and gain-of-function mutants of Btk undergo redistribution in response to various receptor-mediated stimuli. This process is significantly influenced by phosphatidylinositol 3‐kinase (PI 3‐K) activation, which facilitates Btk's translocation to the cytoplasmic membrane of cells. Moreover, Btk interacts with the Rho-family of small GTPases, playing a critical role in cytoskeletal regulation and potentially influencing cellular aggregate formation (Nore et al., 2000).
Technological Research and Data Mining BTK-IN-3 is also a subject of interest in technology and data mining research. The BTK algorithm is a notable method for mining top-rank-k frequent patterns, contributing significantly to data mining tasks. It employs novel tree structures and list structures for storing data, uses subsume index concepts, and implements early pruning strategies and threshold-raising methods to optimize the data mining process. This approach has shown efficiency in various computational and data analysis tasks (Dam et al., 2016).
Role in Innate Immunity this compound has a significant role in innate immunity, particularly in the context of mononuclear cells like dendritic cells and macrophages. BTK is identified as a critical regulator in Toll-like receptor-mediated recognition of infectious agents, cellular maturation and recruitment processes, and Fc receptor signaling. It also directly regulates the NLRP3 inflammasome, which is vital for the innate inflammatory machinery. Understanding the role of BTK in these processes has implications for modulating innate immunity therapeutically (Weber et al., 2017).
Oncogenic Signaling and Cancer Therapy BTK is critically involved in oncogenic signaling pathways crucial for the proliferation and survival of leukemic cells in various B cell malignancies. Inhibitors of BTK have demonstrated significant anti-tumor activity. BTK's role in B cell development and mature B cell functioning has led to its identification as a target for cancer therapy, not only in B cell malignancies but also in solid tumors. The inhibition of BTK and its molecular effects have sparked interest in its potential as a therapeutic target (Singh et al., 2018).
Properties
Molecular Formula |
C27H24N6O3 |
|---|---|
Molecular Weight |
480.53 |
IUPAC Name |
2-[3-(Quinoxalin-6-ylaminomethyl)-furan-2-carbonyl]-2,3,4,9-tetrahydro-1H-b-carboline-3(R)-carboxylic acid methylamide |
InChI |
InChI=1S/C27H24N6O3/c1-28-26(34)24-13-19-18-4-2-3-5-20(18)32-23(19)15-33(24)27(35)25-16(8-11-36-25)14-31-17-6-7-21-22(12-17)30-10-9-29-21/h2-12,24,31-32H,13-15H2,1H3,(H,28,34)/t24-/m1/s1 |
InChI Key |
WHELPQVBBOUXAO-XMMPIXPASA-N |
SMILES |
O=C([C@@H]1N(C(C2=C(CNC3=CC=C4N=CC=NC4=C3)C=CO2)=O)CC5=C(C6=C(N5)C=CC=C6)C1)NC |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
BTKIN3; BTKIN-3; BTK-IN3; BTK IN-3; BTK-IN 3; BTK-IN-3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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